Cas no 54152-48-6 (4,5-dimethyl-1,2,3,6-tetrahydropyridine)

• Product Name: 4,5-dimethyl-1,2,3,6-tetrahydropyridine
• CAS No: 54152-48-6
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD19217753
• CID: 3514295
• PubChem ID: 10997188
• Update Time: 2025-04-21

4,5-dimethyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 1,2,3,6-TETRAHYDRO-4,5-DIMETHYL-
• 1,2,3,6-tetrahydro-4,5-dimethylPyridine
• 4,5-dimethyl-1,2,3,6-tetrahydropyridine
• AKOS006355041
• VRKGEWIQYFKDEJ-UHFFFAOYSA-N
• 3,4-dimethyl-1,2,5,6-tetrahydropyridine
• 54152-48-6
• DA-05060
• SCHEMBL4060406
• EN300-195443

• MDL： MFCD19217753
• Inchi： 1S/C7H13N/c1-6-3-4-8-5-7(6)2/h8H,3-5H2,1-2H3
• InChI Key： VRKGEWIQYFKDEJ-UHFFFAOYSA-N
• SMILES： C1NCC(C)=C(C)C1

Computed Properties

• Exact Mass: 111.104799419Da
• Monoisotopic Mass: 111.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 12Ų